2-(6,7-dimethyl-1-benzofuran-3-yl)-N-(2-furylmethyl)acetamide

• IUPAC Name: 2-(6,7-dimethyl-1-benzofuran-3-yl)-N-(furan-2-ylmethyl)acetamide
• InChI: InChI=1S/C17H17NO3/c1-11-5-6-15-13(10-21-17(15)12(11)2)8-16(19)18-9-14-4-3-7-20-14/h3-7,10H,8-9H2,1-2H3,(H,18,19)
• InChI Key: GUTOSYSYEPKHJA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=C(C=C1)C(=CO2)CC(=O)NCC3=CC=CO3)C
• Molecular Formula: C17H17NO3
• Molecular Weight: 283.32 g/mol

Description

2-(6,7-dimethyl-1-benzofuran-3-yl)-N-(2-furylmethyl)acetamide, also known as DMBA-FMA, is a chemical compound that has been studied for its potential use in scientific research. This compound has been found to have several interesting properties that make it a promising candidate for further study.

Scientific Research Applications

Claisen—Eschenmoser Reaction in Organic Synthesis

A study explored the Claisen—Eschenmoser reaction for synthesizing N,N-dimethyl-2-(2-methylbenzofuran-3-yl)acetamides from hydroxymethylbenzofurans, demonstrating its utility in constructing complex organic molecules (Mukhanova et al., 2007).

Acidity Constants in Drug Development

Research on the acidity constants of newly synthesized acetamide derivatives, including benzofuran variants, helps in understanding their pharmaceutical properties, influencing drug design and development (Duran & Canbaz, 2013).

Spectroscopic Characterization in Material Science

An experimental and computational study on 2-(5-methyl-1-benzofuran-3-yl) acetic acid highlighted its structural, spectroscopic characteristics, and specific reactive properties, contributing to material science research (Hiremath et al., 2019).